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Compound of Interest

Compound Name:
1-(2-Bromoethyl)piperidine

hydrobromide

Cat. No.: B1280125 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of 1-(2-
Bromoethyl)piperidine hydrobromide, with a primary focus on its melting point. This

document summarizes available data, presents detailed experimental protocols for melting

point determination, and outlines a general workflow for the preliminary investigation of such a

compound in a drug development context.

Physicochemical Data Summary
1-(2-Bromoethyl)piperidine hydrobromide is a chemical intermediate used in the synthesis

of various pharmaceutical compounds.[1] Accurate determination of its physical properties,

such as the melting point, is a critical first step in its characterization, ensuring purity and

consistency for further applications.

Melting Point Data
There is a notable discrepancy in the reported melting point of 1-(2-Bromoethyl)piperidine
hydrobromide in available literature. This could be attributed to various factors, including the

presence of impurities, different polymorphic forms of the crystal, or variations in experimental

methodology. The reported values are summarized in the table below for direct comparison.
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Parameter Value Source(s)

Melting Point 89 - 91 °C PrepChem.com[2]

Melting Point 219 - 220 °C (Solvent: ethanol)
ChemicalBook, ECHEMI,

Sigma-Aldrich[3][4][5]

Other Physicochemical Properties
Property Value

Molecular Formula C7H15Br2N[3]

Molecular Weight 273.01 g/mol [5]

Exact Mass 272.955 u[5]

Physical Form Solid

Experimental Protocols for Melting Point
Determination
The following are detailed methodologies for accurately determining the melting point of 1-(2-
Bromoethyl)piperidine hydrobromide.

Capillary Method (Pharmacopeia Standard)
This method is a widely accepted standard for melting point determination in pharmaceutical

quality control.[6]

Apparatus:

Melting point apparatus (e.g., Thiele tube or automated instrument)

Capillary tubes (closed at one end, 0.8-1.2 mm internal diameter)[6]

Thermometer (calibrated)

Mortar and pestle
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Spatula

Procedure:

Sample Preparation: Ensure the 1-(2-Bromoethyl)piperidine hydrobromide sample is pure

and completely dry, as impurities and residual solvent can depress the melting point and

broaden the melting range.[7] If the sample consists of large crystals, gently grind it to a fine

powder using a mortar and pestle.[7]

Loading the Capillary Tube: Tap the open end of a capillary tube into the powdered sample to

collect a small amount. Invert the tube and tap it gently on a hard surface to pack the sample

into the closed end. The packed sample height should be between 2-3 mm.[8]

Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.

Heat the block at a medium rate until the temperature is about 20°C below the expected

melting point.[8]

Decrease the heating rate to approximately 1°C per minute to ensure thermal equilibrium.

[6]

Record the temperature at which the first droplet of liquid appears (the onset of melting).

Continue heating slowly and record the temperature at which the entire sample has turned

into a clear liquid (the clear point).[6]

Reporting: The melting point should be reported as a range from the onset temperature to

the clear point temperature. For a pure compound, this range is typically narrow (0.5-1.0°C).

[9]

Hot Stage Microscopy
This method allows for direct visual observation of the melting process.

Apparatus:
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Microscope equipped with a hot stage

Calibrated temperature controller and sensor

Microscope slides and cover slips

Procedure:

Sample Preparation: Place a small amount of the finely powdered 1-(2-
Bromoethyl)piperidine hydrobromide onto a microscope slide.

Measurement:

Position the slide on the hot stage of the microscope.

Begin heating the stage gradually while observing the sample through the microscope.

Note the temperature at which the first signs of melting (e.g., rounding of crystal edges,

appearance of liquid) are observed.

Continue to heat slowly and record the temperature at which the last solid crystal

disappears.

Reporting: As with the capillary method, the melting point is reported as a range of these two

temperatures.

Logical Workflow for Compound Investigation
Given that piperidine derivatives are often investigated for their biological activity, particularly as

σ1 receptor ligands, the following diagram illustrates a general workflow for the initial stages of

such a research project.[10] This workflow is not specific to 1-(2-Bromoethyl)piperidine
hydrobromide but represents a logical progression for a compound of its class in a drug

development context.
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Phase 1: Physicochemical Characterization

Phase 2: Biological Screening

Phase 3: Lead Optimization

Synthesis & Purification of
1-(2-Bromoethyl)piperidine Derivative

Purity Assessment
(NMR, HPLC, Mass Spec)

Melting Point Determination Solubility & Stability Studies

Primary Target Binding Assay
(e.g., σ1 Receptor)

Proceed if pure

In Vitro Cell Proliferation Assay
(e.g., Cancer Cell Lines)

Selectivity Profiling
(Off-target screening)

Structure-Activity Relationship (SAR)
Studies

Proceed if active

ADME/Tox Profiling

Hit-to-Lead Decision

Synthesize new analogs

Click to download full resolution via product page

Caption: General workflow for the initial investigation of a novel piperidine derivative.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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